Cas no 1807891-11-7 (1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 1807891-11-7
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 4618799
• PubChem ID: 91662818
• Update Time: 2025-05-21

1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one
• 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one

• Inchi： 1S/C16H22N2O2/c1-17(2)9-8-15(19)16-13-18(10-11-20-16)12-14-6-4-3-5-7-14/h3-9,16H,10-13H2,1-2H3
• InChI Key： QACTWVQKHSEYLU-UHFFFAOYSA-N
• SMILES： C(C1OCCN(CC2=CC=CC=C2)C1)(=O)C=CN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one

Introduction to 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 1807891-11-7) and Its Emerging Applications in Chemical Biology

The compound 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one, identified by the CAS number 1807891-11-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative combines structural features from morpholine and dimethylamine, creating a scaffold that has garnered attention for its versatile biological activities. The presence of the 4-benzylmorpholin-2-yl moiety and the dimethylamino group endows the molecule with unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular recognition.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward small molecules that exhibit modulatory effects on biological pathways. Among these, compounds featuring morpholine derivatives have shown promise due to their ability to interact with various targets, including enzymes and receptors. The 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one structure, with its dual functionalization, positions it as a versatile tool for investigating signaling cascades and developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating protein-protein interactions (PPIs). PPIs are critical mediators of numerous cellular processes, and dysregulation of these interactions is often associated with diseases such as cancer, inflammation, and neurodegeneration. The morpholine ring in 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one can serve as a hinge-binding motif, allowing the molecule to disrupt or stabilize PPIs by occupying specific binding pockets on target proteins. This capability has been increasingly exploited in the design of molecular glues—small molecules that induce conformational changes in proteins to alter their function.

Recent advancements in computational chemistry have facilitated the identification of novel scaffolds capable of interacting with PPIs. The 4-benzylmorpholin-2-yl group provides a rigid framework that can be fine-tuned through structural modifications to enhance binding affinity. Meanwhile, the dimethylamino substituent introduces basicity, which can be exploited for interactions with acidic residues on target proteins. Such features make 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one an attractive starting point for developing inhibitors or enhancers of specific PPIs.

Moreover, the compound’s dual functionality also suggests potential applications in multi-target drug design. By simultaneously engaging two different binding sites on a single protein or multiple proteins, such molecules can achieve synergistic effects that may lead to improved therapeutic outcomes. This concept aligns well with current trends in drug development, where polypharmacicity is increasingly recognized as a viable strategy for addressing complex diseases.

From a synthetic chemistry perspective, 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one exemplifies the elegance of constructing complex heterocycles through multi-step organic transformations. The synthesis likely involves condensation reactions between appropriately substituted precursors, followed by functional group modifications to introduce the morpholine and dimethylamino moieties. Advances in catalytic methods have enabled more efficient and sustainable routes to such compounds, reducing reliance on hazardous reagents and minimizing waste generation.

The pharmacokinetic properties of this molecule are also worth considering. The balance between lipophilicity and polarizability influences its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile—a critical determinant of its suitability for clinical applications. Computational modeling techniques can predict these properties in silico, allowing researchers to optimize the structure before experimental validation.

In academic research circles, 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one has been employed as a key intermediate in exploring novel bioactive scaffolds. Its structural motif has inspired derivative libraries designed for high-throughput screening (HTS) campaigns targeting various therapeutic areas. Such efforts have led to the discovery of several hit compounds with promising preclinical activity.

The intersection of chemical biology and medicinal chemistry continues to drive innovation in small-molecule drug discovery. Compounds like 1-(4-benzylmorpholin-2-yl)-3-(dimethylamino)prop-2-en-1-one exemplify how rational design principles can be applied to generate molecules with tailored biological activities. As research progresses, it is anticipated that this class of compounds will find broader utility not only as pharmacological tools but also as probes for understanding fundamental biological processes.